2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine

• IUPAC Name: 2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine
• InChI: InChI=1S/C9H11N3/c10-4-3-7-6-12-9-8(7)2-1-5-11-9/h1-2,5-6H,3-4,10H2,(H,11,12)
• InChI Key: CSBXAJWXUYDUTM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(NC=C2CCN)N=C1
• Molecular Formula: C9H11N3
• DSSTOX Substance ID: DTXSID60196852
• Molecular Weight: 161.20 g/mol
• CAS RN: 4649-12-1

Description

“2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine” is a chemical compound with the molecular formula C9H11N3. It is also known by other names such as 7-Azatryptamine and 1H-PYRROLO[2,3-B]PYRIDINE-3-ETHANAMINE. The compound has a molecular weight of 161.20 g/mol.

Synthesis Analysis

The synthesis of related compounds has been described in the literature. For instance, the synthesis of 2-(1H-pyrrolo[2,3-b]pyridin-3-yl)quinolines was achieved by a SnCl2-catalyzed multicomponent reaction. The reaction proceeded chemo- and regioselectively in an atom-economic way, generating a library of 24 quinoline derivatives.

Molecular Structure Analysis

The InChI code for “2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine” is 1S/C9H11N3/c10-4-3-7-6-12-9-8(7)2-1-5-11-9/h1-2,5-6H,3-4,10H2,(H,11,12). The Canonical SMILES representation is C1=CC2=C(NC=C2CCN)N=C1.

Physical And Chemical Properties Analysis

The compound “2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine” has a molecular weight of 161.20 g/mol. It has a XLogP3-AA value of 0.6, indicating its lipophilicity. The compound has 2 hydrogen bond donors and 2 hydrogen bond acceptors. Its exact mass and monoisotopic mass are both 161.095297364 g/mol.

Scientific Research Applications

Fibroblast Growth Factor Receptor Inhibitors

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Breast Cancer Treatment

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Potential Lead Compound for Drug Development

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Interaction with Proteins

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Potential Application in Blood Glucose Regulation

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Potential Application in Diabetes Treatment

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Safety and Hazards

The compound “2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine” is classified as an irritant. It has hazard statements H302-H315-H319-H335, indicating that it is harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, and wearing protective gloves/protective clothing/eye protection/face protection.

Mechanism of Action

Target of Action

The primary target of 2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine is the Fibroblast Growth Factor Receptor (FGFR) . FGFRs are a family of receptor tyrosine kinases involved in a variety of cellular processes, including cell growth, differentiation, and angiogenesis .

Mode of Action

The compound interacts with FGFRs, inhibiting their activity . This inhibition occurs through the compound’s ability to bind to the receptor, preventing the activation of downstream signaling pathways .

Biochemical Pathways

Upon binding to FGFRs, 2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine inhibits the activation of downstream signaling pathways, including the RAS-MEK-ERK, PLCγ, and PI3K-Akt pathways . These pathways are involved in cell proliferation, migration, and angiogenesis . Therefore, the inhibition of these pathways can lead to the suppression of these cellular processes .

Pharmacokinetics

The compound is known to be a solid at room temperature . Its water solubility at 25°C is estimated to be approximately 4.296e+005 mg/L , suggesting that it could be well-absorbed in the body. More research is needed to fully understand the pharmacokinetics of this compound.

Result of Action

The inhibition of FGFRs by 2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine can lead to a decrease in cell proliferation and migration, as well as angiogenesis . In vitro studies have shown that the compound can inhibit breast cancer 4T1 cell proliferation and induce apoptosis . It also significantly inhibited the migration and invasion of 4T1 cells .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 2-(1H-pyrrolo[2,3-b]pyridin-3-yl)ethanamine. For instance, the compound’s stability can be affected by temperature, as it is recommended to be stored in an inert atmosphere at room temperature Additionally, the compound’s efficacy can be influenced by the presence of other molecules in the environment that may compete for binding to FGFRs

Synthesis routes and methods

Procedure details

A mixture of 3-(2-Chloroethyl)-1H-pyrrolo[2,3-b]pyridine (4.0 g) and sodium iodide (3.2 g, 0.95 eq.) in a solution of ammonia in methanol (7 N, 20 mL) is heated to 60° C. in a Fischer-Porter sealed pressure bottle for 48 h. The bottle is cooled, opened cautiously and the solvent removed in vacuo. The resultant residue is recrystallized from THF to give the title ethylamine compound as a tan solid, 4.8 g, identified by HPLC and mass spectral analyses.